1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: (3-fluorophenyl)-[4-[[4-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18F4N2O/c20-17-3-1-2-15(12-17)18(26)25-10-8-24(9-11-25)13-14-4-6-16(7-5-14)19(21,22)23/h1-7,12H,8-11,13H2
• InChI Key: LIGSQNLZDSLOEO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(F)(F)F)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H18F4N2O
• Molecular Weight: 366.4 g/mol

Description

1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine, also known as TFP, is a novel compound that has gained significant attention in the scientific community due to its potential for various applications. TFP is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine is not fully understood. However, studies have suggested that it may act as a serotonin receptor agonist, which could explain its potential for the treatment of anxiety and depression. Additionally, this compound has been shown to induce apoptosis in cancer cells, which could be due to its ability to inhibit DNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have demonstrated its ability to induce apoptosis in cancer cells, inhibit DNA synthesis, and act as a serotonin receptor agonist. Additionally, this compound has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine in lab experiments is its potential for various scientific research applications, including anticancer, antifungal, and antibacterial research. However, one limitation is that the exact mechanism of action is not fully understood, which could make it challenging to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine. One area of research could focus on understanding the exact mechanism of action, which could lead to the development of more targeted therapies. Additionally, further studies could investigate the potential for this compound in the treatment of anxiety and depression. Finally, research could focus on the development of new antimicrobial agents based on this compound.

Scientific Research Applications

1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine has been studied extensively for its potential in various scientific research applications. It has been shown to have anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells. This compound has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. Additionally, this compound has been studied for its potential as a serotonin receptor agonist, which could have implications for the treatment of anxiety and depression.